Cas no 1337201-61-2 (2-bromo-6-(piperidin-3-yl)methylpyridine)

• Product Name: 2-bromo-6-(piperidin-3-yl)methylpyridine
• CAS No: 1337201-61-2
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 6343479
• PubChem ID: 130806043
• Update Time: 2025-06-08

2-bromo-6-(piperidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(piperidin-3-yl)methylpyridine
• 1337201-61-2
• 2-bromo-6-[(piperidin-3-yl)methyl]pyridine
• EN300-1918722

• Inchi： 1S/C11H15BrN2/c12-11-5-1-4-10(14-11)7-9-3-2-6-13-8-9/h1,4-5,9,13H,2-3,6-8H2
• InChI Key： DTQJRJNVMZEXNE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC2CNCCC2)=N1

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-bromo-6-(piperidin-3-yl)methylpyridine

Professional Introduction to 2-bromo-6-(piperidin-3-yl)methylpyridine (CAS No. 1337201-61-2)

2-bromo-6-(piperidin-3-yl)methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1337201-61-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its versatile structural framework, which integrates both pyridine and piperidine moieties. The presence of a bromine substituent at the 2-position and a piperidinylmethyl group at the 6-position introduces unique reactivity, making it a valuable intermediate in the synthesis of biologically active agents.

The compound's dual functionality has positioned it as a key building block in the development of novel therapeutic entities. The pyridine ring, known for its electron-withdrawing properties, enhances the electrophilicity of the bromine atom, facilitating nucleophilic substitution reactions. Concurrently, the piperidine ring contributes to solubility and metabolic stability, which are critical factors in drug design. These attributes have made 2-bromo-6-(piperidin-3-yl)methylpyridine a subject of extensive interest in academic and industrial research.

In recent years, advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Studies utilizing density functional theory (DFT) have elucidated its electronic structure and predicted its interaction with biological targets. These insights have guided the optimization of synthetic routes to improve yield and purity, thereby reducing production costs. Moreover, high-throughput screening (HTS) campaigns have identified derivatives of 2-bromo-6-(piperidin-3-yl)methylpyridine as candidates for further pharmacological investigation.

The pharmaceutical industry has been particularly intrigued by the compound's role in developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell division. Dysregulation of kinase activity is implicated in various diseases, such as cancer and inflammatory disorders. By leveraging the structural features of 2-bromo-6-(piperidin-3-yl)methylpyridine, researchers have synthesized analogs with enhanced selectivity and potency against specific kinases. For instance, modifications at the piperidine moiety have been shown to modulate binding affinity and reduce off-target effects.

Recent clinical trials have demonstrated promising results with kinase inhibitors derived from 2-bromo-6-(piperidin-3-yl)methylpyridine scaffolds. These trials have focused on cancers driven by abnormal tyrosine kinase activity. The brominated pyridine core allows for facile derivatization, enabling the creation of libraries of compounds for screening purposes. Among these derivatives, some have exhibited significant antitumor activity in preclinical models, paving the way for future human trials.

The synthesis of 2-bromo-6-(piperidin-3-yl)methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic pathways include palladium-catalyzed cross-coupling reactions between halogenated pyridines and piperidine derivatives. Advances in catalytic systems have improved the efficiency of these reactions, reducing reliance on hazardous reagents and minimizing waste generation. Such green chemistry approaches align with regulatory requirements and sustainability goals in pharmaceutical manufacturing.

The compound's pharmacokinetic properties have also been extensively studied to ensure its suitability for therapeutic applications. Metabolic stability assessments using liver microsomes have revealed that 2-bromo-6-(piperidin-3-yl)methylpyridine undergoes biotransformation primarily via cytochrome P450 enzymes. Understanding these pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. Additionally, solubility studies have indicated that formulations incorporating this compound may benefit from co-solvents or prodrugs to enhance bioavailability.

The role of 2-bromo-6-(piperidin-3-yl)methylpyridine extends beyond oncology; it has also been explored in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Kinases play a pivotal role in neurodegenerative processes, making them attractive targets for therapeutic intervention. Researchers are investigating how modifications to the piperidine ring can enhance binding to disease-relevant kinases while sparing healthy counterparts. This selective targeting is essential for developing treatments with minimal side effects.

Emerging technologies such as CRISPR-Cas9 gene editing are opening new avenues for utilizing compounds like 2-bromo-6-(piperidin-3-yl)methylpyridine. By understanding how these compounds interact with cellular machinery at a genetic level, scientists can develop personalized medicine strategies tailored to individual patient profiles. Such innovations underscore the importance of basic research in translating laboratory findings into clinical practice.

The commercial landscape for 2-bromo-6-(piperidin-3-yl)methylpyridine is dynamic, with several pharmaceutical companies investing heavily in derivative development programs. Collaborations between academia and industry are fostering rapid advancements in drug discovery pipelines. These partnerships leverage expertise across multiple disciplines, including organic chemistry, medicinal chemistry, and pharmacology, to accelerate the translation of research findings into marketable products.

In conclusion,2-bromo-6-(piperidin-3-ylmethylpyridine (CAS No. 1337201-61) represents a cornerstone in modern drug development due to its structural versatility and biological relevance. Its integration into kinase inhibitors has yielded promising candidates for treating cancers and other diseases characterized by aberrant kinase activity. As research continues to uncover new therapeutic applications, this compound will remain at forefront of pharmaceutical innovation.